Cas no 1301160-21-3 (8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one)

• Product Name: 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one
• CAS No: 1301160-21-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4823028
• Update Time: 2025-07-10

8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(1-HYDROXYETHYL)-5,6-DIHYDRO-1H-PYRROLO[3,2,1-IJ]QUINOLIN-4(2H)-ONE
• 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one

• Inchi： 1S/C13H15NO2/c1-8(15)11-6-9-2-3-12(16)14-5-4-10(7-11)13(9)14/h6-8,15H,2-5H2,1H3
• InChI Key： PNDPDHXDKNXINB-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CC(C(C)O)=CC3CCN1C=32

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one

Comprehensive Overview of 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one (CAS No. 1301160-21-3)

The compound 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one (CAS No. 1301160-21-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex pyrroloquinoline backbone, combined with a hydroxyethyl functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules due to its rigid polycyclic structure and hydrogen-bonding capabilities.

In recent years, the demand for heterocyclic compounds like 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one has surged, driven by their versatility in medicinal chemistry. This compound's CAS No. 1301160-21-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its pyrrolo[3,2,1-IJ]quinoline core is analogous to several natural alkaloids, which are known for their pharmacological activities, such as anti-inflammatory and antimicrobial effects. This structural similarity has spurred investigations into its potential therapeutic uses.

One of the most discussed topics in modern chemistry is the development of sustainable synthetic routes for complex molecules like 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one. Researchers are exploring green chemistry approaches, including catalytic methods and solvent-free reactions, to optimize its production. The compound's hydroxyethyl moiety also opens doors for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Such efforts align with the broader trend of precision medicine and personalized drug design.

From a commercial perspective, CAS No. 1301160-21-3 is often listed in catalogs of specialty chemicals, catering to pharmaceutical and agrochemical industries. Its pyrroloquinoline framework is particularly valued for its electron-rich properties, which can enhance interactions with biological targets. Additionally, the compound's stability under various conditions makes it a reliable intermediate for large-scale synthesis. Companies specializing in custom synthesis and contract research frequently highlight this molecule as a key offering.

In the context of drug discovery, 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one has been studied for its potential role in modulating enzyme activity and receptor binding. Its polycyclic structure allows for diverse interactions with proteins, making it a valuable tool for probing biological pathways. Recent publications have explored its use in central nervous system (CNS) drug development, given the structural resemblance to known neuroactive compounds. This aligns with the increasing focus on neurological disorders and mental health therapeutics.

The compound's spectroscopic properties have also been a subject of interest. Advanced techniques like NMR and mass spectrometry are employed to characterize its purity and confirm its structure. Such analyses are critical for ensuring reproducibility in research and industrial applications. Furthermore, computational studies, including molecular docking and QSAR modeling, have been conducted to predict its behavior in biological systems, highlighting its potential as a lead compound.

In summary, 8-(1-Hydroxyethyl)-5,6-dihydro-1H-pyrrolo[3,2,1-IJ]quinolin-4(2H)-one (CAS No. 1301160-21-3) represents a fascinating intersection of chemistry and biology. Its unique structure, versatile reactivity, and broad applicability make it a standout molecule in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug development, material science, and synthetic methodology.